Cas no 72282-84-9 (2h-1,3,2-oxazaphosphorin-2-amine, N,n,3-tris(2-chloroethyl)tetrahydro-, 2-oxide, (-)-)

• Product Name: 2h-1,3,2-oxazaphosphorin-2-amine, N,n,3-tris(2-chloroethyl)tetrahydro-, 2-oxide, (-)-
• CAS No: 72282-84-9
• MF: C₉H₁₈Cl₃N₂O₂P
• MW: 323.584180355072
• CID: 977047
• PubChem ID: 9576167
• Update Time: 2025-04-19

2h-1,3,2-oxazaphosphorin-2-amine, N,n,3-tris(2-chloroethyl)tetrahydro-, 2-oxide, (-)- Chemical and Physical Properties

Names and Identifiers

• 2h-1,3,2-oxazaphosphorin-2-amine, N,n,3-tris(2-chloroethyl)tetrahydro-, 2-oxide, (-)-
• (-)-(6aR,10aR)-6,6,9-Trimethyl-3-pentyl-6a,7,10,10a-tetrahydro-6H-benzo[c]chromen-1-ol
• (-)-DELTA8-THC
• (-)-delta8-THC, 1.0 mg
• (-)-trilofosfamide
• (-)-trilophosphamide
• (-)-trofosfamide
• (-)-trophosphamide
• [3H]-(-)-delta8-Tetrahydrocannabinol
• 8-Tetrahydro Cannabinol
• NS00127412
• (-)-Trofosphamide
• 2H-1,3,2-Oxazaphosphorin-2-amine, N,N,3-tris(2-chloroethyl)tetrahydro-, 2-oxide, (R)-
• 72282-84-9
• NSC 314928
• (R)-N,N,3-Tris(2-chloroethyl)tetrahydro-2H-1,3,2-oxazaphosphorin-2-amine 2-oxide
• L-Trofosfamide

• Inchi： 1S/C9H18Cl3N2O2P/c10-2-6-13-5-1-9-16-17(13,15)14(7-3-11)8-4-12/h1-9H2/t17-/m1/s1
• InChI Key： UMKFEPPTGMDVMI-QGZVFWFLSA-N
• SMILES： ClCCN1CCCO[P@]1(N(CCCl)CCCl)=O

Computed Properties

• Exact Mass: 322.01744
• Monoisotopic Mass: 322.017148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• PSA: 32.78